Cas no 30057-61-5 (Carbanilic acid,p-(ethylsulfonyl)-, hexyl ester (8CI))

• Product Name: Carbanilic acid,p-(ethylsulfonyl)-, hexyl ester (8CI)
• CAS No: 30057-61-5
• MF: C₁₅H₂₃NO₄S
• MW: 313.412423372269
• CID: 314260
• PubChem ID: 267634
• Update Time: 2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, hexyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(ethylsulfonyl)-, hexyl ester (8CI)
• NSC107168
• DTXSID90952468
• NSC-107168
• 30057-61-5
• Hexyl [4-(ethanesulfonyl)phenyl]carbamate

• Inchi： 1S/C15H23NO4S/c1-3-5-6-7-12-20-15(17)16-13-8-10-14(11-9-13)21(18,19)4-2/h8-11H,3-7,12H2,1-2H3,(H,16,17)
• InChI Key： QOMOXXWUMNFYPV-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 313.13489
• Monoisotopic Mass: 313.134779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 3.4

Experimental Properties

• Density: 1.162
• Boiling Point: 430.1°Cat760mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.525
• PSA: 72.47
• LogP: 4.76280